Cas no 1569737-90-1 (tert-butyl N-3-(bromomethyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(bromomethyl)-4-fluorophenylcarbamate
• CAS No: 1569737-90-1
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 5200603
• PubChem ID: 99770421
• Update Time: 2025-05-24

tert-butyl N-3-(bromomethyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluorobenzyl bromide, N-BOC protected
• tert-Butyl (3-(bromomethyl)-4-fluorophenyl)carbamate
• tert-butyl N-3-(bromomethyl)-4-fluorophenylcarbamate
• CS-0374560
• tert-butyl N-[3-(bromomethyl)-4-fluorophenyl]carbamate
• 1569737-90-1
• SCHEMBL22941793
• F83866
• EN300-1878616

• Inchi： 1S/C12H15BrFNO2/c1-12(2,3)17-11(16)15-9-4-5-10(14)8(6-9)7-13/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： KDJWWRAOVNWVNR-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(F)C(CBr)=C1

Computed Properties

• Exact Mass: 303.02702g/mol
• Monoisotopic Mass: 303.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-3-(bromomethyl)-4-fluorophenylcarbamate

Professional Introduction to Tert-butyl N-3-(Bromomethyl)-4-Fluorophenylcarbamate (CAS No. 1569737-90-1)

Tert-butyl N-3-(Bromomethyl-4-fluorophenylcarbamate) is a specialized chemical compound with the CAS number 1569737-90-1. This compound has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The presence of both bromomethyl and fluorophenyl groups makes it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's structure consists of a carbamate moiety linked to a tert-butyl group, which enhances its stability and reactivity under various conditions. The bromomethyl group is particularly noteworthy as it serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures. This feature is highly valuable in medicinal chemistry, where such intermediates are often employed in the synthesis of drug candidates targeting diverse biological pathways.

The fluorophenyl moiety contributes to the compound's overall electronic properties, influencing its interactions with biological targets. Fluoro-substituted aromatic compounds are well-known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive for drug development. In recent years, there has been a surge in research focused on fluorinated derivatives due to their potential to improve drug efficacy and reduce side effects.

In the context of current pharmaceutical research, Tert-butyl N-3-(Bromomethyl-4-fluorophenylcarbamate) has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in the development of compounds that modulate enzyme activity, which is crucial for treating conditions such as cancer, inflammation, and neurodegenerative disorders. The ability to introduce additional functional groups via the bromomethyl handle allows for the creation of highly specific inhibitors with tailored pharmacological properties.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By leveraging the reactivity of the bromomethyl group, researchers have been able to construct novel kinase inhibitors that exhibit high selectivity and potency. These inhibitors have shown promise in preclinical studies, highlighting the potential of Tert-butyl N-3-(Bromomethyl-4-fluorophenylcarbamate) as a valuable tool in drug discovery.

The incorporation of the fluorophenyl group into these inhibitors has further enhanced their therapeutic potential. Fluorine atoms can influence drug-receptor interactions by modulating electronic effects, lipophilicity, and metabolic stability. This has led to the development of more effective and durable drugs with improved patient outcomes. The combination of these structural features makes Tert-butyl N-3-(Bromomethyl-4-fluorophenylcarbamate) a cornerstone in modern medicinal chemistry.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex molecular frameworks incorporating both bromomethyl and fluorophenyl functionalities. These methods have significantly streamlined the synthesis process, making it more accessible for large-scale production and industrial applications.

The stability and reactivity profile of Tert-butyl N-3-(Bromomethyl-4-fluorophenylcarbamate) also make it an attractive candidate for use in library synthesis programs. High-throughput screening (HTS) campaigns rely on large collections of diverse compounds to identify lead molecules with desired biological activity. The ability to rapidly generate structurally diverse derivatives from this intermediate has facilitated the discovery of novel therapeutic agents across multiple therapeutic areas.

In conclusion, Tert-butyl N-3-(Bromomethyl-4-fluorophenylcarbamate) (CAS No. 1569737-90-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of both bromomethyl and fluorophenyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Current research highlights its role in developing kinase inhibitors and other therapeutic agents targeting various diseases. The continued exploration of this compound promises to yield novel treatments with improved efficacy and reduced side effects, underscoring its importance in modern drug discovery efforts.